Cas no 139937-41-0 (L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)

L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]- structure
139937-41-0 structure
Product Name:L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
CAS No:139937-41-0
MF:C12H16BrNO4S
MW:350.228741645813
CID:1282149
Update Time:2024-08-03

L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
    • Inchi: 1S/C12H16BrNO4S/c1-7(2)11(12(15)16)14-19(17,18)10-5-4-9(13)6-8(10)3/h4-7,11,14H,1-3H3,(H,15,16)/t11-/m0/s1
    • InChI Key: OKBQZDOBEKBRES-NSHDSACASA-N
    • SMILES: C(O)(=O)[C@H](C(C)C)NS(C1=CC=C(Br)C=C1C)(=O)=O

Computed Properties

  • Exact Mass: 348.99838

Experimental Properties

  • Density: 1.497±0.06 g/cm3(Predicted)
  • Boiling Point: 482.0±55.0 °C(Predicted)
  • PSA: 83.47
  • pka: 3.32±0.10(Predicted)
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